Cas no 625120-68-5 (1-Ethyl-2,3-dimethylimidazolium Methyl Carbonate)

• Product Name: 1-Ethyl-2,3-dimethylimidazolium Methyl Carbonate
• CAS No: 625120-68-5
• MF: C₇H₁₃N₂+^.C₂H₃O₃-
• MW: 200.23494
• CID: 956773
• PubChem ID: 16218238
• Update Time: 2025-11-02

1-Ethyl-2,3-dimethylimidazolium Methyl Carbonate Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2,3-dimethylimidazolium methyl c
• 1-ethyl-2,3-dimethylimidazol-3-ium,methyl carbonate
• 1-Ethyl-2,3-Dimethylimidazolium Methyl Carbonate ~50% In Methanol: Water (2:3)
• 1-ethyl-2,3-dimethylimidazol-3-ium;methyl carbonate
• 625120-68-5
• 1-Ethyl-2,3-dimethylimidazolium methyl carbonate
• DTXSID60584831
• 1H-Imidazolium, 1-butyl-2,3-dimethyl-, methanesulfonate
• SCHEMBL486838
• 1-ethyl-2,3-dimethylimidazolium monomethyl carbonate
• AKOS025394784
• 1-Ethyl-2,3-dimethyl-1H-imidazol-3-ium methyl carbonate
• FAFIVIBGDSQQSG-UHFFFAOYSA-M
• 1-Ethyl-2,3-dimethylimidazolium Methyl Carbonate

• Inchi： InChI=1S/C7H13N2.C2H4O3/c1-4-9-6-5-8(3)7(9)2;1-5-2(3)4/h5-6H,4H2,1-3H3;1H3,(H,3,4)/q+1;/p-1
• InChI Key： FAFIVIBGDSQQSG-UHFFFAOYSA-M
• SMILES： CCN1C=C[N+](=C1C)C.COC(=O)[O-]

Computed Properties

• Exact Mass: 200.11618
• Monoisotopic Mass: 200.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Flash Point: 50 °C
• Refractive Index: n20/D 1.416
• PSA: 58.17

1-Ethyl-2,3-dimethylimidazolium Methyl Carbonate Security Information

• Hazardous Material transportation number：UN 1987 3/PG 3
• Hazard Category Code： 10-20/21/22-36/37/38-39/23/24/25
• Safety Instruction： 26-36/37-45
• Hazardous Material Identification：
• Risk Phrases：10-20/21/22-36/37/38-39/23/24/25

Additional information on 1-Ethyl-2,3-dimethylimidazolium Methyl Carbonate

Recent Advances in the Application of 1-Ethyl-2,3-dimethylimidazolium Methyl Carbonate (CAS: 625120-68-5) in Chemical Biology and Pharmaceutical Research

The ionic liquid 1-Ethyl-2,3-dimethylimidazolium Methyl Carbonate (CAS: 625120-68-5) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique physicochemical properties and versatile applications. This compound, belonging to the class of imidazolium-based ionic liquids, exhibits excellent solubility, thermal stability, and low volatility, making it an ideal candidate for various biomedical and chemical applications. Recent studies have explored its potential in drug delivery systems, biocatalysis, and as a green solvent in pharmaceutical synthesis, highlighting its growing importance in the field.

A 2023 study published in the Journal of Chemical Biology investigated the role of 1-Ethyl-2,3-dimethylimidazolium Methyl Carbonate as a solvent in the synthesis of bioactive compounds. The researchers demonstrated that this ionic liquid significantly enhanced the reaction efficiency and yield of several pharmaceutical intermediates, owing to its ability to stabilize reactive species and reduce side reactions. The study also noted the compound's low toxicity profile, which is a critical factor for its use in pharmaceutical applications.

In another groundbreaking study, researchers utilized 1-Ethyl-2,3-dimethylimidazolium Methyl Carbonate as a medium for enzyme-catalyzed reactions. The results, published in Biotechnology Advances, showed that the ionic liquid improved enzyme stability and activity under harsh conditions, such as high temperatures and acidic environments. This finding opens new avenues for the use of this compound in industrial biocatalysis, particularly in the production of chiral drugs and other high-value pharmaceuticals.

Recent advancements have also explored the potential of 1-Ethyl-2,3-dimethylimidazolium Methyl Carbonate in drug delivery systems. A 2024 study in Molecular Pharmaceutics reported the development of ionic liquid-based nanocarriers using this compound, which demonstrated enhanced drug loading capacity and controlled release properties. The nanocarriers showed promising results in in vitro and in vivo models, suggesting their potential for targeted cancer therapy and other therapeutic applications.

Despite these promising developments, challenges remain in the widespread adoption of 1-Ethyl-2,3-dimethylimidazolium Methyl Carbonate. Issues such as scalability, cost-effectiveness, and long-term biocompatibility need to be addressed through further research. However, the compound's unique properties and demonstrated efficacy in various applications underscore its potential to revolutionize multiple aspects of chemical biology and pharmaceutical research.

In conclusion, 1-Ethyl-2,3-dimethylimidazolium Methyl Carbonate (CAS: 625120-68-5) represents a versatile and promising tool in the chemical biology and pharmaceutical fields. Ongoing research continues to uncover new applications and refine existing ones, paving the way for its integration into mainstream pharmaceutical and biomedical practices. Future studies should focus on optimizing its properties and addressing current limitations to fully realize its potential.